Cas no 195711-46-7 (2-(4-methylpiperazin-1-yl)quinoxaline)

• Product Name: 2-(4-methylpiperazin-1-yl)quinoxaline
• CAS No: 195711-46-7
• MF: C₁₃H₁₆N₄
• MW: 228.292942047119
• CID: 3867234
• PubChem ID: 10656971
• Update Time: 2025-10-28

2-(4-methylpiperazin-1-yl)quinoxaline Chemical and Physical Properties

Names and Identifiers

• Quinoxaline, 2-(4-methyl-1-piperazinyl)-
• 2-(4-methylpiperazin-1-yl)quinoxaline
• HNDAZSYDBSRFST-UHFFFAOYSA-N
• Z246156030
• 2-(4-Methyl-piperazin-1-yl)-quinoxaline
• CHEMBL123137
• SCHEMBL606857
• BDBM50060682
• PD084803
• EN300-14327730
• 2-(4-Methylpiperazinyl)-quinoxaline
• 195711-46-7

• Inchi： 1S/C13H16N4/c1-16-6-8-17(9-7-16)13-10-14-11-4-2-3-5-12(11)15-13/h2-5,10H,6-9H2,1H3
• InChI Key： HNDAZSYDBSRFST-UHFFFAOYSA-N
• SMILES： N1(C2C=NC3C=CC=CC=3N=2)CCN(C)CC1

Computed Properties

• Exact Mass: 228.137496527Da
• Monoisotopic Mass: 228.137496527Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 32.3Ų

Additional information on 2-(4-methylpiperazin-1-yl)quinoxaline

Introduction to 2-(4-methylpiperazin-1-yl)quinoxaline (CAS No. 195711-46-7)

2-(4-methylpiperazin-1-yl)quinoxaline, a compound with the CAS number 195711-46-7, is a versatile molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the quinoxaline class, which is known for its diverse biological activities, including anti-inflammatory, antimicrobial, and antitumor properties. The unique structure of 2-(4-methylpiperazin-1-yl)quinoxaline makes it a valuable scaffold for the development of novel therapeutic agents.

The quinoxaline core of 2-(4-methylpiperazin-1-yl)quinoxaline is characterized by a fused benzene and pyrazine ring system, providing a rigid and planar structure that can interact with various biological targets. The presence of the 4-methylpiperazine moiety introduces additional flexibility and hydrophilicity, which can enhance the compound's pharmacokinetic properties and improve its binding affinity to specific receptors or enzymes.

Recent studies have highlighted the potential of 2-(4-methylpiperazin-1-yl)quinoxaline in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2023 demonstrated that derivatives of this compound exhibit potent antitumor activity against several cancer cell lines, including breast, lung, and colon cancer. The researchers found that these derivatives can effectively inhibit the proliferation of cancer cells by disrupting key signaling pathways involved in cell growth and survival.

In another study, published in the European Journal of Medicinal Chemistry in 2022, researchers explored the anti-inflammatory properties of 2-(4-methylpiperazin-1-yl)quinoxaline. The results showed that this compound can significantly reduce inflammation in both in vitro and in vivo models by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests that 2-(4-methylpiperazin-1-yl)quinoxaline could be a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The antimicrobial activity of 2-(4-methylpiperazin-1-yl)quinoxaline has also been investigated. A study published in Antimicrobial Agents and Chemotherapy in 2021 reported that this compound exhibits broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The researchers found that 2-(4-methylpiperazin-1-yl)quinoxaline can effectively inhibit bacterial growth by disrupting cell wall synthesis and membrane integrity. This property makes it a potential lead compound for the development of new antibiotics to combat multidrug-resistant bacterial infections.

The pharmacokinetic properties of 2-(4-methylpiperazin-1-yl)quinoxaline have been studied to understand its behavior in biological systems. Research published in Pharmaceutical Research in 2020 indicated that this compound has good oral bioavailability and favorable pharmacokinetic parameters, making it suitable for oral administration. Additionally, the compound shows low toxicity and high stability, which are crucial factors for its use as a therapeutic agent.

In terms of synthetic methods, several efficient routes have been developed to synthesize 2-(4-methylpiperazin-1-yl)quinoxaline. A notable method involves the condensation of 3-aminoquinoline with 4-methylpiperazine followed by cyclization under appropriate conditions. This synthetic route is scalable and can be adapted for large-scale production, making it suitable for industrial applications.

The versatility of 2-(4-methylpiperazin-1-yl)quinoxaline extends beyond its direct biological activities. It serves as an excellent starting point for further chemical modifications to optimize its pharmacological properties. For example, researchers have explored the introduction of various functional groups at different positions on the quinoxaline ring to enhance selectivity and potency against specific targets.

In conclusion, 2-(4-methylpiperazin-1-yl)quinoxaline (CAS No. 195711-46-7) is a promising compound with a wide range of biological activities. Its potential applications in cancer therapy, anti-inflammatory treatments, and antimicrobial agents make it an important molecule for further research and development. Ongoing studies are likely to uncover more about its mechanisms of action and optimize its use as a therapeutic agent.